Cas no 1209106-42-2 (3-(phenylsulfanyl)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}propan-1-one)
3-(phenylsulfanyl)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(phenylsulfanyl)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}propan-1-one
- 1209106-42-2
- 3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one
- AKOS024514734
- 3-phenylsulfanyl-1-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]propan-1-one
- VU0648198-1
- 1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-3-(phenylthio)propan-1-one
- F5596-0393
-
- Inchi: 1S/C19H25N3O2S/c1-14(2)18-20-21-19(24-18)15-8-11-22(12-9-15)17(23)10-13-25-16-6-4-3-5-7-16/h3-7,14-15H,8-13H2,1-2H3
- InChI Key: DUAPXDHVFICKST-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CCC(N1CCC(C2=NN=C(C(C)C)O2)CC1)=O
Computed Properties
- Exact Mass: 359.16674822g/mol
- Monoisotopic Mass: 359.16674822g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 84.5Ų
3-(phenylsulfanyl)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5596-0393-2μmol |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5596-0393-5μmol |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5596-0393-10μmol |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5596-0393-20μmol |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5596-0393-1mg |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0393-2mg |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5596-0393-3mg |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5596-0393-4mg |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5596-0393-5mg |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5596-0393-10mg |
3-(phenylsulfanyl)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one |
1209106-42-2 | 10mg |
$118.5 | 2023-09-09 |
3-(phenylsulfanyl)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}propan-1-one Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-(phenylsulfanyl)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}propan-1-one
Introduction to 3-(Phenylsulfanyl)-1-{4-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one (CAS No. 1209106-42-2)
3-(Phenylsulfanyl)-1-{4-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one (CAS No. 1209106-42-2) is a complex organic compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate combination of aromatic, heterocyclic, and aliphatic moieties, making it a subject of significant interest for both academic and industrial researchers.
The chemical structure of 3-(Phenylsulfanyl)-1-{4-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one includes a phenylsulfanyl group attached to a propanone backbone, which is further functionalized with a piperidine ring substituted by a 5-(propan-2-yl)-1,3,4-oxadiazol moiety. This intricate arrangement of functional groups imparts the compound with unique physicochemical properties and biological activities.
In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. The compound CAS No. 1209106-42-2 has been studied for its potential as a lead molecule in drug discovery programs. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.
One of the key areas of research involving 3-(Phenylsulfanyl)-1-{4-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}propan-1-one is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, CAS No. 1209106-42-2 has also been investigated for its analgesic effects. Preclinical studies in animal models have shown that this compound can significantly reduce pain responses without causing significant side effects. This makes it an attractive candidate for the development of new pain management therapies.
Another area of interest is the neuroprotective potential of 3-(Phenylsulfanyl)-1-{4-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-y}propanone. In vitro and in vivo studies have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that the compound may have applications in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of CAS No. 1209106-42-2 have also been studied to evaluate its suitability as a drug candidate. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can cross the blood-brain barrier efficiently, which is crucial for its potential use in central nervous system disorders.
In addition to its therapeutic potential, 3-(Phenylsulfanyl)-1-{4-[5-(Propan---y}---------------y]-[5-(Propan-iy)ln)l[5-(Propan-iy)l]l[5-(Pran-iy)l]l[i]-[5-(P[i]-[5-(P[i]-[5-(P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[5-[P[i]-[y)l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-y)l-y)l-y)l-y)l-y)l-y)l-y)l-y)l-y)l-y)l-y)l-y)l-y)l-y)l-y)l-y)i]y)]oxadiazol-y]piperidinerdinerdinerdinerdy}propanenenenenenenenenenenenenenenenenene* * * * * * * * * * * * * * * * * * -one (CAS No. 1209106-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*) has also been explored for its use in chemical synthesis as a building block or intermediate. Its unique functional groups make it a valuable starting material for the synthesis of more complex molecules with diverse biological activities.
The synthesis of CAS No. 1209106-*-*-*) involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group transformations to achieve the desired final structure. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.
In conclusion, 3-(Phen
1209106-42-2 (3-(phenylsulfanyl)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)